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Application Note: Optimizing the Lithography Process Window for Non-lonic Photoacid
Generators

Executive Summary

This guide details the characterization and optimization of non-ionic photoacid generators (n-
PAGS) in chemically amplified resists (CARs). While ionic PAGs (onium salts) are industry
standards for high-sensitivity DUV/EUV lithography, non-ionic PAGs (e.g., oxime sulfonates,
imidosulfonates) are critical for applications requiring high solubility in organic solvents, metal-
ion-free formulations (essential for bio-MEMS and drug delivery microfluidics), and reduced
outgassing.

However, n-PAGs often exhibit lower quantum yields and distinct acid diffusion behaviors
compared to their ionic counterparts.[1] This protocol provides a self-validating workflow to
determine the Process Window (PW)—the overlap of Exposure Latitude (EL) and Depth of
Focus (DOF)—specifically tailored to the kinetic limitations of n-PAGs.

Mechanism & Material Science
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To optimize the process, one must understand the fundamental difference in acid generation.
Unlike onium salts which undergo direct photolysis to release strong Bronsted acids (e.g.,
HSbFs), n-PAGs typically rely on a cleavage-rearrangement mechanism.

Comparative Mechanism

 lonic PAGs: High quantum efficiency; often suffer from limited solubility in non-polar resist
matrices; potential for metallic/ionic contamination.

e Non-lonic PAGs: Excellent miscibility in resist polymers; acid generation involves

or

bond cleavage followed by hydrogen abstraction.

Key Challenge: The acid generation rate constant (Dill C parameter) is often lower for n-PAGs.
Furthermore, the generated sulfonic acids may have different diffusion lengths (

) during the Post-Exposure Bake (PEB), necessitating tighter thermal control.

Visualizing the Pathway

Y
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Figure 1: Reaction pathway for non-ionic PAGs. Note the critical "Acid Diffusion" loop during
PEB, which defines resolution limits.

Experimental Protocol: The Focus-Exposure Matrix
(FEM)

The standard method for determining the process window is the Focus-Exposure Matrix (FEM).
[2][3] For n-PAGs, this protocol includes specific "Stop Points" to validate adhesion and solvent
compatibility before costly exposure.
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Materials & Equipment

e Substrate: 200mm/300mm Si Wafer (HMDS primed).

o Resist: Methacrylate or PHS-based CAR containing 1-5 wt% n-PAG (e.g., n-hydroxy-
naphthalimide sulfonate).

e Metrology: CD-SEM (Critical Dimension Scanning Electron Microscope) or Scatterometry.

 Lithography Tool: Stepper/Scanner (i-line or KrF/ArF depending on PAG absorption).

Step-by-Step Workflow

Step 1: Coating and Soft Bake (PAB)
e Spin coat resist to target thickness (e.g., 300 nm).

e PAB: 100°C for 60s. Note: n-PAGs are thermally stable but verify no thermal decomposition
occurs at PAB.

o Stop Point 1: Check for "dewetting” or phase separation. n-PAGs usually have superior
miscibility, so any haziness indicates saturation or polymer incompatibility.

Step 2: Exposure (The Matrix)
e Program the stepper to expose a grid of fields.[4]
¢ X-Axis (Focus): Step focus from

to
(step size:
).
e Y-Axis (Dose): Step energy from
fo

(step size: 1-2 mJ/cm?).
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o Rationale: n-PAGs often require higher doses (
) than ionic PAGs due to lower quantum yields.

Step 3: Post-Exposure Bake (PEB) - CRITICAL

» Bake at 110°C for 60-90s.

e Technical Insight: The deprotection reaction is activation-energy controlled. Since n-PAG
generated acids (often sulfonic acids) can be bulky, their diffusion length (

) is sensitive to temperature.

 Validation: If standing waves are visible later, the diffusion length was insufficient to smooth
the interference pattern. Increase PEB Temp by 5°C.

Step 4: Development
o Standard 0.26N TMAH puddle develop (60s).

e Rinse with DI water and spin dry.

FEM Workflow Diagram
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Figure 2: Operational workflow for Focus-Exposure Matrix execution.
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Data Analysis: Bossung Plots & Process Window

Once the wafer is measured, plot the Critical Dimension (CD) vs. Focus for each Dose. This

generates a Bossung Plot.

Interpreting the Bossung Plot

 |so-Focal Point: The focus setting where CD is independent of Dose. For n-PAGs, this curve
may be flatter due to lower acid diffusion contrast compared to ionic PAGs.

e Smile vs. Frown:
o Smile (U-shape): Focus errors cause CD to increase (common in trenches).
o Frown (n-shape): Focus errors cause CD to decrease (common in lines).
e Process Window Calculation:
o Define target CD (e.g., 100 nm % 10%).
o Plot the contours of Max CD and Min CD in the Focus-Dose plane.

o The largest rectangle (or ellipse) that fits within this overlapping region defines your EL
(Exposure Latitude) and DOF (Depth of Focus).

Troubleshooting Guide
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Root Cause (n-PAG

Phenomenon Observation . Corrective Action
Specific)
Surface acid Increase PAB to
) "Mushroom" profile at neutralization or densify film; Use top-
T-Topping i . .
top of line. evaporation. n-PAG coat; Check amine
acids can be volatile. concentration in air.
] Incomplete Increase Exposure
) Residue between )
Scumming i deprotection (Low Dose; Increase PEB
ines.
Acid Yield). Temp (carefully).

Insufficient Acid Increase PEB

T Time/Temp to allow
Standing Waves Ripples on sidewalls. Diffusion ( ) ) P
acid to diffuse and
)- smooth the profile.
Use adhesion
) Loss of adhesion or promoter (HMDS);
Pattern Collapse Lines fall over. _
capillary forces. Check n-PAG
hydrophobicity.

Application Note for Drug Development/Bio-MEMS

For researchers in drug delivery (e.g., microfluidic channels), n-PAGs are often preferred over
ionic PAGs because ionic PAGs (antimonates, arsenates) can leach toxic metal ions. When
processing biocompatible resists (like SU-8 variants or custom acrylates) with n-PAGs, ensure
the solvent system (e.g., PGMEA vs. Gamma-Butyrolactone) does not extract the non-ionic
PAG during coating, as they are more soluble in organics than ionic salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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